Cas no 537017-36-0 (5-2-(9H-carbazol-9-yl)ethyl-4-(furan-2-yl)methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-2-(9H-carbazol-9-yl)ethyl-4-(furan-2-yl)methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 537017-36-0
• MF: C₂₁H₁₈N₄OS
• MW: 374.458822727203
• CID: 6222284
• PubChem ID: 3688232
• Update Time: 2025-07-02

5-2-(9H-carbazol-9-yl)ethyl-4-(furan-2-yl)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-2-(9H-carbazol-9-yl)ethyl-4-(furan-2-yl)methyl-4H-1,2,4-triazole-3-thiol
• 5-[2-(9H-carbazol-9-yl)ethyl]-4-[(furan-2-yl)methyl]-4H-1,2,4-triazole-3-thiol
• 537017-36-0
• 5-(2-(9H-carbazol-9-yl)ethyl)-4-(furan-2-ylmethyl)-4H-1,2,4-triazole-3-thiol
• Oprea1_188242
• F1219-1662
• AKOS024603789
• 3-(2-carbazol-9-ylethyl)-4-(furan-2-ylmethyl)-1H-1,2,4-triazole-5-thione
• 5-(2-carbazol-9-ylethyl)-4-(2-furylmethyl)-1,2,4-triazole-3-thiol

• Inchi： 1S/C21H18N4OS/c27-21-23-22-20(25(21)14-15-6-5-13-26-15)11-12-24-18-9-3-1-7-16(18)17-8-2-4-10-19(17)24/h1-10,13H,11-12,14H2,(H,23,27)
• InChI Key： DRHHKWVUWXCWAN-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CCN2C3C=CC=CC=3C3=CC=CC=C23)N1CC1=CC=CO1

Computed Properties

• Exact Mass: 374.12013238g/mol
• Monoisotopic Mass: 374.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 5-2-(9H-carbazol-9-yl)ethyl-4-(furan-2-yl)methyl-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 5-2-(9H-carbazol-9-yl)ethyl-4-(furan-2-yl)methyl-4H-1,2,4-triazole-3-thiol (CAS No. 537017-36-0)

The compound 5-2-(9H-carbazol-9-yl)ethyl-4-(furan-2-yl)methyl-4H-1,2,4-triazole-3-thiol (CAS No. 537017-36-0) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound combines a carbazole moiety with a furan and a 1,2,4-triazole-3-thiol group, making it a versatile candidate for research in medicinal chemistry, materials science, and agrochemicals. Its molecular formula and intricate architecture have made it a subject of interest for scientists exploring novel bioactive compounds and functional materials.

One of the key reasons for the growing interest in 5-2-(9H-carbazol-9-yl)ethyl-4-(furan-2-yl)methyl-4H-1,2,4-triazole-3-thiol is its potential role in drug discovery. The carbazole unit is known for its pharmacological properties, including antitumor, antimicrobial, and anti-inflammatory activities. When combined with the furan and triazole-thiol groups, this compound may exhibit enhanced bioactivity, making it a promising scaffold for developing new therapeutics. Researchers are particularly interested in its potential as a kinase inhibitor or as a modulator of oxidative stress pathways, which are hot topics in modern pharmacology.

In addition to its biomedical applications, CAS No. 537017-36-0 has also been explored in the field of materials science. The carbazole moiety is widely recognized for its photophysical properties, which are essential for organic light-emitting diodes (OLEDs) and photovoltaic devices. The incorporation of the furan and triazole-thiol groups could further tune its electronic properties, making it a candidate for next-generation optoelectronic materials. This aligns with the current trend of searching for sustainable and high-performance materials in the era of green technology.

Another area where 5-2-(9H-carbazol-9-yl)ethyl-4-(furan-2-yl)methyl-4H-1,2,4-triazole-3-thiol shows promise is in agrochemical research. The triazole-thiol group is often associated with fungicidal and herbicidal activities, which could be leveraged to develop new crop protection agents. With the increasing demand for eco-friendly pesticides, this compound's potential to address resistance issues in traditional agrochemicals is a topic of significant exploration.

The synthesis of CAS No. 537017-36-0 typically involves multi-step organic reactions, including the functionalization of the carbazole core and the introduction of the furan and triazole-thiol units. Researchers have optimized various protocols to achieve high yields and purity, which are critical for its applications. The compound's stability under different conditions is also a subject of study, as it impacts its practical utility in real-world scenarios.

From an environmental perspective, the biodegradability and toxicity profile of 5-2-(9H-carbazol-9-yl)ethyl-4-(furan-2-yl)methyl-4H-1,2,4-triazole-3-thiol are under investigation. As regulatory frameworks become stricter, understanding its ecological impact is essential for its commercialization. This aligns with the broader societal focus on sustainable chemistry and green alternatives.

In summary, 5-2-(9H-carbazol-9-yl)ethyl-4-(furan-2-yl)methyl-4H-1,2,4-triazole-3-thiol (CAS No. 537017-36-0) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and agriculture. Its unique structure and functional groups make it a valuable subject for ongoing research, particularly in areas aligned with current scientific and industrial trends. As studies continue to uncover its potential, this compound may play a pivotal role in addressing some of the most pressing challenges in modern science and technology.